4-Methyl-7-nitroisoquinoline

• Molecular Formula: C10H8N2O2
• Molecular Weight: 188.18 g/mol
• IUPAC Name: 4-methyl-7-nitroisoquinoline
• InChI: InChI=1S/C10H8N2O2/c1-7-5-11-6-8-4-9(12(13)14)2-3-10(7)8/h2-6H,1H3
• InChI Key: IKKCRNBVLZFMHG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=CC2=C1C=CC(=C2)[N+](=O)[O-]

Description

4-Methyl-7-nitroisoquinoline is a useful research compound. Its molecular formula is C10H8N2O2 and its molecular weight is 188.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 3,4-dihydro-4-methyl-7-nitroisoquinoline (14.63 g) and palladium black (4 g) in decahydronaphthalene (170 ml) was refluxed for 6 hours with stirring. The reaction mixture was allowed to stand overnight at ambient temperature, and then filtered and the residue on a filter was washed with chloroform. The filtrate was extracted with 2N hydrochloric acid (70 ml×3). Aqueous sodium hydroxide was added slowly to the combined aqueous layer, under dryice-acetone cooling. The light brown solid was collected, washed with water and dried. The crude product was chromatographed on silica gel column using chloroform as an eluent to give 4-methyl-7-nitroisoquinoline (6.06 g).